Cas no 1704665-32-6 (N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide)

• Product Name: N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide
• CAS No: 1704665-32-6
• MF: C₂₀H₂₂N₂O₅
• MW: 370.399085521698
• CID: 6528793
• PubChem ID: 90598989
• Update Time: 2025-11-06

N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide Chemical and Physical Properties

Names and Identifiers

• F6451-2007
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-[2-methoxy-2-(2-methylphenyl)ethyl]ethanediamide
• 1704665-32-6
• AKOS024891523
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-methoxy-2-(2-methylphenyl)ethyl]oxamide
• N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide

• Inchi： 1S/C20H22N2O5/c1-13-5-3-4-6-15(13)18(25-2)12-21-19(23)20(24)22-14-7-8-16-17(11-14)27-10-9-26-16/h3-8,11,18H,9-10,12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： XLCGBSDOEDUEMO-UHFFFAOYSA-N
• SMILES： O(C)C(CNC(C(NC1C=CC2=C(C=1)OCCO2)=O)=O)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 370.15287181g/mol
• Monoisotopic Mass: 370.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.9Ų

Additional information on N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide

Introduction to N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide and Its Significance in Modern Chemical Research

N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide is a compound of significant interest in the field of chemical and biomedical research. This intricate molecular structure, characterized by its oxalamide moiety and the unique aromatic system derived from dihydrobenzo[b][1,4]dioxin, has garnered attention due to its potential applications in various scientific domains. The compound's chemical properties and its derivatives have been subjects of extensive investigation, particularly in the context of developing novel therapeutic agents and understanding molecular interactions at a fundamental level.

TheCAS number CAS no1704665-32-6 provides a unique identifier for this compound, facilitating its recognition and study within the scientific community. The molecular architecture of N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide encompasses a benzo[b][1,4]dioxin core, which is a well-known scaffold in medicinal chemistry. This core structure is known for its ability to interact with biological targets in diverse ways, making it a valuable component in the synthesis of potential drug candidates.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds derived from benzo[b][1,4]dioxin-like structures. The oxalamide functional group appended to the dihydrobenzo[b][1,4]dioxin ring in N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide introduces additional reactivity and binding potential. This modification has been strategically employed to enhance the compound's interaction with specific biological receptors or enzymes, thereby modulating cellular processes.

The presence of the 2-methoxy-2-(o-tolyl)ethyl group further diversifies the chemical profile of this compound. This side chain not only influences the overall solubility and bioavailability of the molecule but also contributes to its ability to engage with biological systems in novel ways. The o-tolyl (methylphenyl) moiety is particularly noteworthy as it is often found in biologically active compounds due to its ability to participate in hydrophobic interactions and π-stacking phenomena.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Molecular docking studies using N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide have revealed potential interactions with targets involved in inflammatory pathways and cancer biology. These findings align with current trends in drug discovery, where modulating inflammatory responses and inhibiting tumor growth are key therapeutic goals.

The oxalamide group is particularly interesting from a chemical biology perspective. Oxalamides have been widely studied for their role as protease inhibitors and their ability to form stable complexes with metal ions. In the context of N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide, this moiety may serve as a scaffold for designing molecules that can selectively inhibit specific enzymes or disrupt protein-protein interactions relevant to disease processes.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system. These methods not only highlight the synthetic prowess of modern chemistry but also underscore the importance of innovative approaches in developing novel molecular entities.

Evaluation of N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide has also extended into preclinical studies. Initial pharmacokinetic assessments indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for determining whether the compound can reach effective concentrations at target sites within an organism and for assessing its potential toxicity profile.

The integration of cutting-edge analytical techniques has further enhanced our understanding of this compound's behavior. Mass spectrometry (MS), nuclear magnetic resonance (NMR), and X-ray crystallography have been instrumental in elucidating its structure and dynamics. Such detailed structural information is essential for rational drug design and for predicting how changes in molecular structure might affect biological activity.

In conclusion, N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-methoxy-...)oxalamide stands as a testament to the progress being made in synthetic chemistry and pharmacological research. Its unique structure offers exciting possibilities for developing new therapeutic agents targeting various diseases. As research continues to uncover more about its properties and potential applications,this compound will likely play a pivotal role in shaping future treatments.